JAK2 Potency Comparison: NVP-BSK805 vs. Ruxolitinib and Other Clinical JAK Inhibitors
NVP-BSK805 demonstrates sub-nanomolar potency against JAK2 (IC50 = 0.48 nM for JAK2 JH1 domain) , which is substantially lower than the JAK2 IC50 values reported for clinical JAK inhibitors at physiological ATP concentrations: ruxolitinib (2.9 nM), fedratinib (17 nM), momelotinib (29 nM), and pacritinib (39 nM) [1]. This represents a >6-fold higher biochemical potency for NVP-BSK805 compared to ruxolitinib under comparable assay conditions. NVP-BSK805 also potently inhibits both full-length wild-type JAK2 (IC50 = 0.58 ± 0.03 nM) and JAK2V617F mutant enzyme (IC50 = 0.56 ± 0.04 nM) , with an estimated Ki of 0.43 ± 0.02 nM indicating tight ATP-competitive binding [2].
| Evidence Dimension | JAK2 enzymatic inhibition potency (IC50) |
|---|---|
| Target Compound Data | 0.48 nM (JAK2 JH1 domain); 0.58 nM (FL JAK2 wt); 0.56 nM (FL JAK2 V617F) |
| Comparator Or Baseline | Ruxolitinib: 2.9 nM (JAK2 at 1mM ATP); Fedratinib: 17 nM; Momelotinib: 29 nM; Pacritinib: 39 nM |
| Quantified Difference | NVP-BSK805 is ~6-fold more potent than ruxolitinib; >35-fold more potent than pacritinib |
| Conditions | Cell-free enzymatic assays; ATP concentrations specified (physiological 1mM ATP for comparator data) |
Why This Matters
Higher biochemical potency translates to lower required compound concentrations in enzymatic and cellular assays, reducing potential off-target effects and conserving valuable compound stock.
- [1] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source
- [2] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source
